A rhodamine/BODIPY-based fluorescent probe for the differential detection of Hg(ii) and Au(iii)†‡

Chemical Communications Pub Date: 2013-11-20 DOI: 10.1039/C3CC48436J

Abstract

We described the design and synthesis of a molecular sensor based on a rhodamine/BODIPY platform that displayed differential fluorescence responses towards Hg2+ and Au3+ and demonstrated its utility in intracellular ion imaging.

Graphical abstract: A rhodamine/BODIPY-based fluorescent probe for the differential detection of Hg(ii) and Au(iii)
A rhodamine/BODIPY-based fluorescent probe for the differential detection of Hg(ii) and Au(iii)†‡
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